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Compound of Interest

Compound Name: 4-Tert-butyloctane

Cat. No.: B14535771 Get Quote

An examination of the available data on 4-tert-butyloctane reveals a molecule with defined

physical and chemical characteristics, yet a notable absence of documented applications in

scientific literature, particularly within the realms of drug development and performance

chemicals. While its structural features suggest potential uses, a comprehensive comparison

with alternative compounds based on experimental data is not currently possible due to the

lack of published research.

This guide provides a summary of the known properties of 4-tert-butyloctane and outlines

potential areas for future research and application based on its chemical structure.

Physicochemical Properties
4-tert-Butyloctane is a saturated hydrocarbon with the chemical formula C12H26.[1][2] Its

structure consists of an eight-carbon chain (octane) with a bulky tert-butyl group attached to the

fourth carbon. This branching imparts specific physical properties to the molecule. A summary

of its key physicochemical data is presented in the table below.
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Property Value Source

Molecular Formula C12H26 [2]

Molecular Weight 170.33 g/mol [1][3]

Boiling Point 191°C [4][5]

Density 0.7602 g/cm³ [4][5]

Refractive Index 1.4256 [4][5]

Melting Point (estimate) -50.8°C [4][5]

CAS Number 62184-32-1 [1][3]

Potential Applications and Comparison to
Alternatives
The tert-butyl group is a common moiety in medicinal chemistry, often introduced to increase

steric bulk, which can enhance metabolic stability or modulate binding affinity to biological

targets.[6] For instance, the tert-butyl group in drugs like nelfinavir, an antiretroviral, plays a

crucial role in its interaction with HIV-1 protease.[6] However, there is no available literature to

suggest that 4-tert-butyloctane itself has been investigated for any pharmacological activity.

Given its hydrocarbon nature and boiling point, 4-tert-butyloctane could theoretically be

considered as a solvent or a component in fuel formulations. Branched alkanes are sometimes

used as fuel additives to improve octane ratings.[7] However, without experimental data on its

combustion properties or performance as a solvent, any comparison to established fuel

additives or industrial solvents would be purely speculative. The efficacy of fuel additives is

typically evaluated through standardized engine tests that measure parameters like octane

number, engine cleanliness, and emission levels.[8][9]

Experimental Protocols
The current body of scientific literature lacks specific experimental protocols detailing the use of

4-tert-butyloctane in any application. General methodologies for evaluating compounds for

properties relevant to its potential uses are well-established. For example:
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Solvent Properties: Evaluation would involve determining its ability to dissolve various

solutes, its polarity, and its compatibility with different reaction conditions.

Fuel Additive Performance: Standardized tests by organizations like ASTM International

would be required to assess its impact on fuel properties such as octane rating, volatility, and

its effect on engine performance and emissions.

Future Research Directions
The absence of application-focused research on 4-tert-butyloctane presents an opportunity

for investigation. A logical workflow for exploring its potential could be as follows:

Synthesis and Purification

Property Evaluation Application Screening

Synthesis of 4-tert-butyloctane Purification and Characterization

Physicochemical Profiling

Toxicological Assessment

Solvent Applications

Fuel Additive Potential

Biological Screening

Click to download full resolution via product page

Figure 1. A potential workflow for the investigation of 4-tert-butyloctane's applications.

In conclusion, while the fundamental properties of 4-tert-butyloctane are documented, its

practical applications remain unexplored. The information presented here serves as a baseline

for researchers and scientists who may be interested in investigating the potential of this

molecule in various scientific and industrial fields. Further research is necessary to generate

the experimental data required for a meaningful comparison with existing alternatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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